Cas no 128564-63-6 (5-amino-4-nitroso-1H-Pyrazole-1-ethanol)

• Product Name: 5-amino-4-nitroso-1H-Pyrazole-1-ethanol
• CAS No: 128564-63-6
• MF: C₅H₈N₄O₂
• MW: 156.14262008667
• CID: 1104096
• PubChem ID: 10149014
• Update Time: 2025-04-20

5-amino-4-nitroso-1H-Pyrazole-1-ethanol Chemical and Physical Properties

Names and Identifiers

• 5-amino-4-nitroso-1H-Pyrazole-1-ethanol
• 2-(5-amino-4-nitrosopyrazol-1-yl)ethanol
• 128564-63-6
• IAJHVTSGFRHQMT-UHFFFAOYSA-N
• 1H-Pyrazole-1-ethanol, 5-amino-4-nitroso-
• SCHEMBL1436714
• 5-amino-1-(2'-hydroxyethyl)-4-nitrosopyrazole
• DB-139640
• DTXSID00436143
• 5-amino-1-(2-hydroxyethyl)-4-nitrosopyrazole

• Inchi： 1S/C5H8N4O2/c6-5-4(8-11)3-7-9(5)1-2-10/h3,10H,1-2,6H2
• InChI Key： IAJHVTSGFRHQMT-UHFFFAOYSA-N
• SMILES： OCCN1C(=C(C=N1)N=O)N

Computed Properties

• Exact Mass: 156.06472551g/mol
• Monoisotopic Mass: 156.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 93.5Ų